Cas no 405924-27-8 (2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 405924-27-8
• MF: C₁₃H₁₃BrO₅
• MW: 329.143323659897
• CID: 6382154
• PubChem ID: 1606167
• Update Time: 2025-06-11

2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 6-bromo-5-hydroxy-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-5-hydroxy-2-methyl-, 2-methoxyethyl ester
• F1190-0066
• SR-01000246987-1
• 405924-27-8
• Z87002041
• CCG-276940
• SR-01000246987
• AKOS002163629
• MFCD02323203

• Inchi： 1S/C13H13BrO5/c1-7-12(13(16)18-4-3-17-2)8-5-10(15)9(14)6-11(8)19-7/h5-6,15H,3-4H2,1-2H3
• InChI Key： DVWMWGBIRQHWFL-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(O)C=C2C(C(OCCOC)=O)=C1C

Computed Properties

• Exact Mass: 327.99464g/mol
• Monoisotopic Mass: 327.99464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 376.7±37.0 °C(Predicted)
• pka: 7.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of 2-Methoxyethyl 6-Bromo-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate (CAS No. 405924-27-8)

2-Methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 405924-27-8) is a structurally unique benzofuran derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzofuran carboxylates, which are known for their diverse biological activities and applications in drug discovery. The presence of functional groups such as the 6-bromo and 5-hydroxy substituents enhances its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for benzofuran-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in the 2-methoxyethyl ester moiety of this compound, as it may influence pharmacokinetic properties like solubility and bioavailability. The 2-methyl group further contributes to the steric and electronic effects, which can be critical for binding to biological targets. These features align with current trends in precision medicine and structure-activity relationship (SAR) studies, where subtle molecular modifications can lead to significant improvements in efficacy.

The synthesis of 2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate typically involves multi-step organic reactions, including esterification and halogenation. Its CAS No. 405924-27-8 serves as a unique identifier in chemical databases, facilitating accurate tracking in regulatory and research contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards.

From an application perspective, this compound is explored in medicinal chemistry for its potential as a scaffold in anti-inflammatory and antioxidant agents. The 5-hydroxy group, in particular, is a focal point for hydrogen bonding interactions, which are crucial for target engagement. Additionally, the 6-bromo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven drug design platforms.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for halogenated compounds should be followed. The compound's stability under various conditions is a subject of ongoing research, especially in the context of green chemistry initiatives aimed at reducing waste and improving sustainability.

In summary, 2-methoxyethyl 6-bromo-5-hydroxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 405924-27-8) represents a versatile building block with broad relevance in drug development and material science. Its structural features and synthetic adaptability make it a compound of enduring interest, reflecting the convergence of traditional chemistry and cutting-edge biotechnology.